Cas no 2176843-65-3 (N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide)

• Product Name: N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide
• CAS No: 2176843-65-3
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 5409612
• Update Time: 2025-05-24

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide

• Inchi： 1S/C12H12N2OS/c1-2-12(15)13-8-7-10-9-5-3-4-6-11(9)16-14-10/h2-6H,1,7-8H2,(H,13,15)
• InChI Key： OSLRCMODRZBFKU-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(SN=1)C=CC=C2)(=O)C=C

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.0±42.0 °C(Predicted)
• pka: 14.35±0.46(Predicted)

Additional information on N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide

Research Brief on N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide (CAS: 2176843-65-3)

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide (CAS: 2176843-65-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzisothiazole and propenamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and enhance scalability, which is critical for its potential industrial application. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm the structural integrity and purity of the compound, ensuring reliable results in subsequent biological assays.

In vitro studies have demonstrated that N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide exhibits significant activity in modulating specific neurotransmitter receptors, particularly those involved in the GABAergic system. This suggests its potential utility in treating neurological disorders such as epilepsy and anxiety. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, possibly through the inhibition of key pro-inflammatory cytokines. These findings are supported by molecular docking studies, which highlight the compound's affinity for relevant biological targets.

Further investigations into the pharmacokinetic profile of N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide have revealed favorable absorption and distribution characteristics. The compound demonstrates good bioavailability and crosses the blood-brain barrier efficiently, a critical factor for its application in central nervous system (CNS) disorders. However, metabolic stability and potential drug-drug interactions require further evaluation to fully assess its therapeutic potential and safety profile.

In conclusion, N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activity. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic applications in greater detail. Future studies should focus on in vivo efficacy and toxicity assessments to advance this compound toward clinical trials.